Cas no 10409-10-6 (Benzenepropanoicacid, b-hydroxy-b-methyl-a-phenyl-)

• Product Name: Benzenepropanoicacid, b-hydroxy-b-methyl-a-phenyl-
• CAS No: 10409-10-6
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 234552
• PubChem ID: 219156
• Update Time: 2025-04-19

Benzenepropanoicacid, b-hydroxy-b-methyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoicacid, b-hydroxy-b-methyl-a-phenyl-
• 3-hydroxy-2,3-diphenylbutanoic acid
• 2,3-Diphenyl-3-hydrobuttersaeure
• 2,3-Diphenyl-3-hydroxybuttersaeure
• 3-Hydroxy-2,3-diphenyl-buttersaeure
• 3-hydroxy-2,3-diphenyl-butyric acid
• NSC72
• 10409-10-6
• NSC-72
• DTXSID50276950

• Inchi： 1S/C16H16O3/c1-16(19,13-10-6-3-7-11-13)14(15(17)18)12-8-4-2-5-9-12/h2-11,14,19H,1H3,(H,17,18)
• InChI Key： ZSLKTMPTAWDXOT-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 395.2°Cat760mmHg
• Flash Point: 207°C
• Refractive Index: 1.605
• PSA: 57.53000
• LogP: 2.76250